Cas no 651021-67-9 (Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-)
651021-67-9 structure
Product Name:Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-
CAS No:651021-67-9
MF:C15H9BrClNO
MW:334.595062017441
CID:407914
PubChem ID:10925692
Update Time:2025-04-19
Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-
- 5-(3-bromophenyl)-3-(4-chlorophenyl)-1,2-oxazole
- 5-(3-Bromophenyl)-3-(4-chlorophenyl)isoxazole
- DTXSID00448589
- 651021-67-9
-
- Inchi: 1S/C15H9BrClNO/c16-12-3-1-2-11(8-12)15-9-14(18-19-15)10-4-6-13(17)7-5-10/h1-9H
- InChI Key: QAJFSFDMRLCHCR-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1=CC(C2C=CC(=CC=2)Cl)=NO1
Computed Properties
- Exact Mass: 332.95567
- Monoisotopic Mass: 332.95560g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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